Cas no 143601-12-1 (Phenol, 5-[(2S,3S)-4-(1,3-benzodioxol-5-yl)-2,3-dimethylbutyl]-2-methoxy-)

• Product Name: Phenol, 5-[(2S,3S)-4-(1,3-benzodioxol-5-yl)-2,3-dimethylbutyl]-2-methoxy-
• CAS No: 143601-12-1
• MF: C₂₀H₂₄O₄
• MW: 328.402166366577
• CID: 2735755
• PubChem ID: 135397589
• Update Time: 2024-03-01

Phenol, 5-[(2S,3S)-4-(1,3-benzodioxol-5-yl)-2,3-dimethylbutyl]-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Phenol, 5-[(2S,3S)-4-(1,3-benzodioxol-5-yl)-2,3-dimethylbutyl]-2-methoxy-
• Isoanwulignan
• 143601-12-1

• Inchi： 1S/C20H24O4/c1-13(8-15-4-6-18(22-3)17(21)10-15)14(2)9-16-5-7-19-20(11-16)24-12-23-19/h4-7,10-11,13-14,21H,8-9,12H2,1-3H3/t13-,14-/m0/s1
• InChI Key： OLMIQOIPLQDJFU-KBPBESRZSA-N
• SMILES： C1(O)=CC(C[C@H](C)[C@@H](C)CC2=CC=C3OCOC3=C2)=CC=C1OC

Computed Properties

• Exact Mass: 328.16745924g/mol
• Monoisotopic Mass: 328.16745924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 47.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Dibenzylbutane lignans Dibenzylbutane lignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Dibenzylbutane lignans